Cas no 1046793-87-6 (5-Cyclohexyl-3-iodo-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Cyclohexyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1046793-87-6
• MF: C₁₃H₁₅IN₂
• MW: 326.176075220108
• CID: 2107768
• Update Time: 2023-08-03

5-Cyclohexyl-3-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
• 5-Cyclohexyl-3-iodo-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H15IN2/c14-12-8-16-13-11(12)6-10(7-15-13)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16)
• InChI Key： KRQOCBWSCGQELK-UHFFFAOYSA-N
• SMILES： IC1=CNC2=C1C=C(C=N2)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Topological Polar Surface Area: 28.7